![molecular formula C16H12N4O3 B3845537 2-(4-nitrophenyl)-4-quinolinecarbohydrazide](/img/structure/B3845537.png)
2-(4-nitrophenyl)-4-quinolinecarbohydrazide
Overview
Description
2-(4-nitrophenyl)-4-quinolinecarbohydrazide, also known as NQH, is a chemical compound that has been widely used in scientific research for its diverse properties. NQH has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 2-(4-nitrophenyl)-4-quinolinecarbohydrazide is not fully understood, but it has been suggested that it may interact with DNA and inhibit its replication. 2-(4-nitrophenyl)-4-quinolinecarbohydrazide has also been shown to induce apoptosis in cancer cells through the activation of caspase enzymes.
Biochemical and Physiological Effects:
2-(4-nitrophenyl)-4-quinolinecarbohydrazide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, as well as exhibit antioxidant properties. Additionally, 2-(4-nitrophenyl)-4-quinolinecarbohydrazide has been studied for its potential as an antibacterial agent, as it has been shown to inhibit the growth of certain bacterial strains.
Advantages and Limitations for Lab Experiments
2-(4-nitrophenyl)-4-quinolinecarbohydrazide has several advantages for lab experiments, including its fluorescent properties, which make it useful for imaging and detection. Additionally, 2-(4-nitrophenyl)-4-quinolinecarbohydrazide is relatively easy to synthesize and purify. However, 2-(4-nitrophenyl)-4-quinolinecarbohydrazide also has limitations, including its toxicity and potential for side effects.
Future Directions
There are several future directions for research on 2-(4-nitrophenyl)-4-quinolinecarbohydrazide. One area of interest is the development of new materials using 2-(4-nitrophenyl)-4-quinolinecarbohydrazide as a building block. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-nitrophenyl)-4-quinolinecarbohydrazide and its potential as an anticancer and antibacterial agent. Finally, research is needed to investigate the potential side effects of 2-(4-nitrophenyl)-4-quinolinecarbohydrazide and its safety for use in humans.
Conclusion:
In conclusion, 2-(4-nitrophenyl)-4-quinolinecarbohydrazide is a chemical compound that has been widely used in scientific research for its diverse properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of 2-(4-nitrophenyl)-4-quinolinecarbohydrazide as an anticancer and antibacterial agent, as well as its safety for use in humans.
Scientific Research Applications
2-(4-nitrophenyl)-4-quinolinecarbohydrazide has been widely used in scientific research due to its diverse properties. It has been used as a fluorescent probe for the detection of zinc ions, as well as a catalyst for the synthesis of pyrazoles. 2-(4-nitrophenyl)-4-quinolinecarbohydrazide has also been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. Additionally, 2-(4-nitrophenyl)-4-quinolinecarbohydrazide has been used in the development of new materials, such as luminescent polymers.
properties
IUPAC Name |
2-(4-nitrophenyl)quinoline-4-carbohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O3/c17-19-16(21)13-9-15(18-14-4-2-1-3-12(13)14)10-5-7-11(8-6-10)20(22)23/h1-9H,17H2,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITJPRNJXVVRIJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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